Cas no 383148-69-4 (methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 383148-69-4
• CID: 4650460
• Update Time: 2025-06-10

methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Comprehensive Overview of Methyl 2-[2-(1H-Indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4)

Methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of both indole and isoquinoline moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of neurodegenerative diseases and cancer therapeutics.

Recent studies have highlighted the growing interest in isoquinoline-based compounds as potential kinase inhibitors and receptor modulators. The compound's CAS No. 383148-69-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Researchers are particularly intrigued by its potential to interact with serotonin receptors and tyrosine kinases, which are critical targets in treating conditions like depression, anxiety, and certain types of cancers. The methyl ester group in its structure also enhances its bioavailability, making it a valuable scaffold for further derivatization.

In the context of drug development, methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been explored for its structure-activity relationship (SAR) studies. These studies aim to optimize its pharmacological properties, such as potency, selectivity, and metabolic stability. The compound's molecular weight and logP value are often discussed in forums and research papers, as they influence its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Additionally, its synthetic route and scalability are topics of interest for chemists working in process development.

The rise of computational chemistry and AI-driven drug discovery has further amplified the importance of compounds like CAS No. 383148-69-4. Virtual screening and molecular docking studies have identified this molecule as a potential hit for various disease targets. Its heterocyclic framework is compatible with modern fragment-based drug design strategies, which are widely used in precision medicine. This aligns with the current trend of personalized therapeutics, where compounds with modular structures are highly sought after.

From a green chemistry perspective, the synthesis of methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been optimized to reduce waste and improve yield. Researchers are increasingly focusing on sustainable methodologies, such as catalytic reactions and solvent-free conditions, to produce this compound. These advancements are crucial for meeting the demands of industrial-scale production while adhering to environmental regulations.

In summary, methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 383148-69-4) represents a versatile and promising compound in modern medicinal chemistry. Its applications span from neurological disorders to oncology, and its synthetic accessibility makes it a favorite among researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery and biochemical research for years to come.